Cas no 1116229-84-5 (1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone)

• Product Name: 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone
• CAS No: 1116229-84-5
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 1040176
• Update Time: 2025-06-09

1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone
• 1-(6-amino-5-methoxy-2,3-dihydroindol-1-yl)-2-(dimethylamino)ethanone
• Ethanone, 1-(6-amino-2,3-dihydro-5-methoxy-1H-indol-1-yl)-2-(dimethylamino)-

• Inchi： 1S/C13H19N3O2/c1-15(2)8-13(17)16-5-4-9-6-12(18-3)10(14)7-11(9)16/h6-7H,4-5,8,14H2,1-3H3
• InChI Key： IYJXFRBYNGFYHJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=C(OC)C(N)=C2)CC1)CN(C)C

1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone

Introduction to 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone (CAS No. 1116229-84-5) in Modern Chemical and Pharmaceutical Research

The compound 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone, identified by its CAS number 1116229-84-5, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This heterocyclic ketone, featuring a unique indoline core structure, has garnered attention due to its versatile pharmacological properties and potential applications in drug discovery. The presence of both amino and methoxy functional groups, coupled with a dimethylamino substituent on the ethyl chain, endows the molecule with distinct chemical reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of indoline derivatives in developing novel therapeutic agents. The indoline scaffold, characterized by a bicyclic system containing an indole ring fused to a benzene ring, is well-documented for its role in various pharmacological targets, including enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. Among these derivatives, 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone stands out due to its structural complexity and functional diversity.

The amino group at the 6-position of the indoline ring introduces nucleophilic properties, enabling further derivatization through condensation reactions or as a site for coordination with metal ions. This feature is particularly relevant in designing metal-based therapeutics or catalysts. Meanwhile, the methoxy group at the 5-position provides electronic modulation, influencing the molecule's solubility and binding affinity. The dimethylamino group on the ethyl side chain enhances basicity, making the compound suitable for interactions with acidic pharmacophores in biological systems.

Current research in this domain has demonstrated that derivatives of 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone exhibit promising biological activities. For instance, studies have shown that certain modifications of this core structure can lead to compounds with inhibitory effects on kinases and other enzymes implicated in tumor growth. The dimethylamino moiety has been particularly noted for its ability to stabilize positively charged residues in protein targets, improving binding efficacy.

In vitro studies have begun to explore the potential of 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone as a precursor for more complex drug candidates. Researchers have synthesized analogs by altering the substitution patterns on the indoline ring or introducing additional functional groups. These modifications have revealed novel pharmacological profiles, including anti-inflammatory and antioxidant activities. The compound's ability to cross-react with various biomolecules makes it a valuable intermediate in library synthesis programs aimed at identifying lead compounds for therapeutic development.

The synthesis of 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone involves multi-step organic transformations, typically starting from commercially available indoline derivatives. Key synthetic steps include nucleophilic substitution reactions to introduce the amino and methoxy groups, followed by condensation or alkylation to form the ketone functionality. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents or harsh conditions.

The pharmacokinetic properties of 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone are under active investigation to assess its suitability for clinical applications. Early pharmacokinetic studies suggest that the molecule exhibits moderate solubility in aqueous media but may benefit from solubility-enhancing strategies such as prodrug formulations or co-administration with solubilizing agents. Additionally, metabolic stability assessments indicate that the compound undergoes degradation via standard enzymatic pathways, providing insights into potential drug-drug interactions.

The future direction of research on 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone is likely to focus on optimizing its pharmacological profile through structure-based drug design. Computational modeling techniques are increasingly being employed to predict binding interactions between this compound and target proteins, guiding rational modifications for improved efficacy. Furthermore, preclinical studies are expected to evaluate its safety profile and therapeutic potential in animal models of human disease.

In conclusion,1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone (CAS No. 1116229-84-5) represents a compelling candidate for further exploration in chemical biology and drug discovery. Its unique structural features offer multiple avenues for functionalization and derivatization, while its demonstrated biological activities underscore its therapeutic relevance. As research continues to uncover new applications for this molecule, it is poised to contribute significantly to advancements in medicinal chemistry.